tert-Butyl 5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate

• IUPAC Name: tert-butyl 5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate
• InChI: InChI=1S/C13H21NO3/c1-13(2,3)17-12(16)14-7-6-10-9(8-14)4-5-11(10)15/h9-10H,4-8H2,1-3H3
• InChI Key: IRUXJIURXQDCKP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2C(C1)CCC2=O
• Molecular Formula: C13H21NO3
• Molecular Weight: 239.31 g/mol

Description

Tert-Butyl 5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate, or TBOHCP, is a heterocyclic compound that has been the subject of much scientific research in recent years. It is a synthetic compound that has been used in a variety of applications, including drug discovery, organic synthesis, and biochemistry. TBOHCP has been found to have a wide range of biochemical and physiological effects, and has been studied for its potential as a therapeutic agent.

Scientific Research Applications

TBOHCP has been studied extensively as a potential therapeutic agent. It has been found to have anti-inflammatory, anti-cancer, and anti-bacterial properties, and is being investigated as a potential treatment for a variety of conditions, including diabetes, obesity, and neurodegenerative diseases. In addition, TBOHCP has been studied for its potential to act as a neuroprotective agent and to modulate the immune system. It has also been studied for its potential to inhibit the growth of certain bacteria, fungi, and viruses.

Mechanism of Action

The mechanism of action of TBOHCP is still being investigated, but it is believed to involve the modulation of several cellular pathways. Studies have found that TBOHCP can interact with certain enzymes, receptors, and ion channels, and can also affect the expression of certain genes. It has been suggested that TBOHCP may act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. Additionally, TBOHCP has been found to modulate the activity of certain transcription factors, which may be responsible for its anti-cancer and anti-inflammatory effects.
Biochemical and Physiological Effects
TBOHCP has been found to have a wide range of biochemical and physiological effects. Studies have found that it can inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes, and can also modulate the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. Additionally, TBOHCP has been found to have anti-cancer, anti-bacterial, and anti-fungal properties, and is being investigated as a potential treatment for a variety of conditions, including diabetes, obesity, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

TBOHCP has several advantages for use in laboratory experiments. It is a synthetic compound that is commercially available, and it is relatively easy to synthesize in a laboratory setting. Additionally, TBOHCP has a wide range of biochemical and physiological effects, and can be used to investigate a variety of biological processes. However, there are also some limitations to using TBOHCP in laboratory experiments. For example, the compound is relatively unstable, and it can be difficult to maintain its activity for extended periods of time. Additionally, the mechanism of action of TBOHCP is still not fully understood, so it can be difficult to predict how the compound will interact with other molecules or biological processes.

Future Directions

There are a number of potential future directions for the research and development of TBOHCP. One potential direction is to further investigate the compound’s mechanism of action and its potential therapeutic applications. Additionally, further research could be conducted to investigate the compound’s potential as an inhibitor of certain enzymes and its ability to modulate the activity of certain transcription factors. Additionally, further research could be conducted to evaluate the compound’s potential for use as a drug delivery system. Finally, further research could be conducted to investigate the compound’s potential to act as a neuroprotective agent and to modulate the immune system.

Synthesis Methods

TBOHCP is synthesized by a two-step process. The first step involves the addition of a tert-butyl group to the 5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylic acid, followed by the elimination of an acid molecule. The second step involves the reaction of the tert-butyl group with the carboxylic acid to form the desired TBOHCP compound. The synthesis of TBOHCP can be accomplished in a laboratory setting using commercially available reagents.